Cas no 2137647-91-5 (3-(1-Ethoxyethenyl)-4-methylaniline)

• Product Name: 3-(1-Ethoxyethenyl)-4-methylaniline
• CAS No: 2137647-91-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6160847
• PubChem ID: 165464346
• Update Time: 2025-06-07

3-(1-Ethoxyethenyl)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-803211
• 3-(1-ethoxyethenyl)-4-methylaniline
• 2137647-91-5
• 3-(1-Ethoxyethenyl)-4-methylaniline

• Inchi： 1S/C11H15NO/c1-4-13-9(3)11-7-10(12)6-5-8(11)2/h5-7H,3-4,12H2,1-2H3
• InChI Key： VQSVAJJGDNFQQM-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=C(C=CC=1C)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(1-Ethoxyethenyl)-4-methylaniline

Research Brief on 3-(1-Ethoxyethenyl)-4-methylaniline (CAS: 2137647-91-5): Recent Advances and Applications

3-(1-Ethoxyethenyl)-4-methylaniline (CAS: 2137647-91-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique ethoxyethenyl and methylaniline functional groups, has shown promising potential in various applications, including drug development, material science, and organic synthesis. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, highlighting its versatility and importance in modern chemical research.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 3-(1-Ethoxyethenyl)-4-methylaniline in the synthesis of novel kinase inhibitors. The researchers utilized this compound as a building block to develop a series of small molecules targeting specific kinase pathways implicated in cancer progression. The study reported that derivatives of 3-(1-Ethoxyethenyl)-4-methylaniline exhibited potent inhibitory activity against selected kinases, with IC50 values in the nanomolar range. These findings suggest that this compound could serve as a valuable scaffold for the development of next-generation anticancer agents.

In addition to its pharmacological applications, 3-(1-Ethoxyethenyl)-4-methylaniline has also been explored in the field of materials science. A recent preprint on ChemRxiv detailed its use in the synthesis of organic semiconductors. The researchers demonstrated that the compound's electron-rich aromatic system and ethoxyethenyl side chain could enhance charge transport properties in organic electronic devices. This opens up new avenues for the development of flexible electronics and optoelectronic materials.

Another notable application of 3-(1-Ethoxyethenyl)-4-methylaniline is in the realm of agrochemicals. A 2023 study published in Pest Management Science highlighted its potential as a precursor for the synthesis of novel pesticides. The study found that derivatives of this compound exhibited strong insecticidal activity against a range of agricultural pests, with minimal toxicity to non-target organisms. This aligns with the growing demand for environmentally friendly pest control solutions.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-(1-Ethoxyethenyl)-4-methylaniline. Recent patents (e.g., WO2023056321) have addressed these issues by proposing innovative synthetic routes that improve yield and purity. These advancements are expected to facilitate broader adoption of this compound in industrial and academic settings.

In conclusion, 3-(1-Ethoxyethenyl)-4-methylaniline (CAS: 2137647-91-5) represents a versatile and valuable compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, paving the way for innovative solutions in drug discovery, materials science, and agrochemistry. Future research should focus on optimizing its synthetic pathways and exploring new functional derivatives to fully realize its potential.